Cas no 174810-09-4 (1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-)

• Product Name: 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
• CAS No: 174810-09-4
• MF: C₅₂H₄₄N₂O₂P₂
• MW: 790.865494728088
• MDL: MFCD02684551
• CID: 136890
• PubChem ID: 329761526
• Update Time: 2025-11-02

1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl)
• N,N'-((1S,2S)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)
• 2-diphenylphosphanyl-N-[(1R,2R)-2-[(2-diphenylphosphanylnaphthalene-1-carbonyl)amino]cyclohexyl]naphthalene-1-carboxamide
• (R,R)-DACH-naphthyl Trost ligand
• (R,R)-TROST LIGAND(NAPHTHYL)
• N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthaMide)
• (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINO-1-NAPHTHOYL)
• N,N'-(1R,2R)-Cyclohexane-1,2-diylbis[2-(diphenylphosphanyl)naphthalene-1-carboxamide]
• (1R,2R)-(+)-1,2-DiaMinocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),(R,R)-DACH-Naphthyl Trost Ligand
• 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
• (R,R)-DACH-naphthyl Trost ligand
• (R,R)-DACH-naphthyl Trost ligand 95%
• (1R,2R)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),94%
• (1R,2R)-(+)-1,2-DiaMinocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),94% (R,R)-DACH-Naphthyl Trost Ligand

• MDL： MFCD02684551
• Inchi： 1S/C52H44N2O2P2/c55-51(49-43-29-15-13-19-37(43)33-35-47(49)57(39-21-5-1-6-22-39)40-23-7-2-8-24-40)53-45-31-17-18-32-46(45)54-52(56)50-44-30-16-14-20-38(44)34-36-48(50)58(41-25-9-3-10-26-41)42-27-11-4-12-28-42/h1-16,19-30,33-36,45-46H,17-18,31-32H2,(H,53,55)(H,54,56)/t45-,46-/m1/s1
• InChI Key： VXFKMKXTPXVEMU-AWSIMMLFSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C(N[C@@H]1CCCC[C@H]1NC(C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 790.28800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 11.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 224-231 °C
• PSA: 85.38000
• LogP: 9.76220
• Sensitiveness: Sensitive to humidity
• Specific Rotation: 69 º (c=1 in methanol)
• Optical Activity: [α]20/D +69.0°, c = 1 in methanol
• Solubility: Not available

1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-

Comprehensive Analysis of 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- (CAS No. 174810-09-4)

The compound 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- (CAS No. 174810-09-4) is a highly specialized chiral ligand with significant applications in asymmetric synthesis and catalysis. Its unique structure, featuring a naphthalene carboxamide core and diphenylphosphino groups, makes it an invaluable tool for researchers in organic chemistry and pharmaceutical development. This article delves into its properties, synthesis, applications, and market relevance, addressing common queries from scientists and industry professionals.

One of the most frequently asked questions about 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- is its role in asymmetric hydrogenation. This process is critical for producing enantiomerically pure compounds, which are essential in drug development. The chiral cyclohexanediyl backbone of this ligand ensures high stereoselectivity, making it a preferred choice for synthesizing complex molecules with precise spatial arrangements.

Recent advancements in green chemistry have further highlighted the importance of 174810-09-4. Researchers are increasingly focusing on sustainable catalytic processes, and this compound’s ability to facilitate reactions under mild conditions aligns perfectly with these goals. Its phosphine-based structure enhances catalytic efficiency while minimizing waste, addressing the growing demand for eco-friendly synthetic methods.

The naphthalene moiety in 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- also contributes to its stability and solubility in various organic solvents. This property is particularly valuable in homogeneous catalysis, where ligand solubility directly impacts reaction performance. Scientists often search for ligands that balance stability and reactivity, and this compound meets both criteria effectively.

In the pharmaceutical industry, CAS 174810-09-4 is gaining attention for its potential in synthesizing chiral drugs. Enantiopure pharmaceuticals, such as antidepressants and antiviral agents, require precise stereochemical control during synthesis. The diphenylphosphino groups in this ligand enable such control, reducing the need for costly purification steps and improving overall yield.

Another hot topic in chemical research is the development of transition-metal catalysts. 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- has shown remarkable compatibility with metals like rhodium and ruthenium, enhancing their catalytic activity in C-C bond-forming reactions. This synergy is particularly relevant for industries focused on fine chemicals and specialty materials.

From a commercial perspective, the demand for chiral ligands like 174810-09-4 is on the rise. Market analyses indicate a growing preference for enantioselective synthesis in agrochemicals, flavors, and fragrances. Companies are investing in high-performance ligands to streamline production and reduce costs, making this compound a valuable asset in the chemical supply chain.

For researchers exploring structure-activity relationships (SAR), the rigid cyclohexanediyl framework of this ligand offers intriguing insights. Its conformational constraints can influence the stereochemical outcomes of catalytic reactions, a topic frequently discussed in academic forums and patent filings. Understanding these nuances is key to optimizing its use in complex syntheses.

In summary, 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- (CAS No. 174810-09-4) stands at the intersection of innovation and practicality. Its applications in asymmetric catalysis, green chemistry, and pharmaceutical synthesis make it a compound of enduring relevance. As industries continue to prioritize efficiency and sustainability, this ligand is poised to play an even greater role in shaping the future of chemical synthesis.